Cas no 2228117-41-5 (methyl 2-amino-3-(1-ethyl-1H-pyrazol-5-yl)-3-methylbutanoate)

• Product Name: methyl 2-amino-3-(1-ethyl-1H-pyrazol-5-yl)-3-methylbutanoate
• CAS No: 2228117-41-5
• MF: C₁₁H₁₉N₃O₂
• MW: 225.287462472916
• CID: 6499432
• PubChem ID: 165706146
• Update Time: 2025-06-15

methyl 2-amino-3-(1-ethyl-1H-pyrazol-5-yl)-3-methylbutanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-3-(1-ethyl-1H-pyrazol-5-yl)-3-methylbutanoate
• 2228117-41-5
• EN300-1785663

• Inchi： 1S/C11H19N3O2/c1-5-14-8(6-7-13-14)11(2,3)9(12)10(15)16-4/h6-7,9H,5,12H2,1-4H3
• InChI Key： URBDRSMHINCJFF-UHFFFAOYSA-N
• SMILES： O(C)C(C(C(C)(C)C1=CC=NN1CC)N)=O

Computed Properties

• Exact Mass: 225.147726857g/mol
• Monoisotopic Mass: 225.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 70.1Ų

Additional information on methyl 2-amino-3-(1-ethyl-1H-pyrazol-5-yl)-3-methylbutanoate

Research Brief on Methyl 2-amino-3-(1-ethyl-1H-pyrazol-5-yl)-3-methylbutanoate (CAS: 2228117-41-5)

Methyl 2-amino-3-(1-ethyl-1H-pyrazol-5-yl)-3-methylbutanoate (CAS: 2228117-41-5) is a novel chemical compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyrazole and amino acid ester functionalities, has shown potential in various therapeutic applications, including as a building block for drug discovery and development. Recent studies have explored its synthesis, pharmacological properties, and potential mechanisms of action, positioning it as a promising candidate for further investigation.

The synthesis of methyl 2-amino-3-(1-ethyl-1H-pyrazol-5-yl)-3-methylbutanoate involves multi-step organic reactions, with a focus on achieving high yield and purity. Recent advancements in synthetic methodologies have enabled more efficient production of this compound, facilitating its use in preclinical studies. Researchers have employed techniques such as NMR spectroscopy and mass spectrometry to confirm the structural integrity and purity of the synthesized product, ensuring its suitability for biological evaluations.

Pharmacological studies have revealed that methyl 2-amino-3-(1-ethyl-1H-pyrazol-5-yl)-3-methylbutanoate exhibits moderate bioactivity in vitro, particularly in assays targeting enzyme inhibition and receptor binding. Preliminary data suggest that this compound may interact with specific biological pathways, although the exact mechanisms remain under investigation. Its structural features, including the pyrazole ring and ester group, are believed to contribute to its bioactivity, making it a valuable scaffold for the design of new therapeutic agents.

In addition to its potential therapeutic applications, methyl 2-amino-3-(1-ethyl-1H-pyrazol-5-yl)-3-methylbutanoate has also been explored for its role in chemical biology. Researchers have utilized this compound as a probe to study protein-ligand interactions and to identify novel drug targets. Its versatility and relatively simple structure make it an attractive tool for both basic and applied research in the life sciences.

Despite these promising findings, further research is needed to fully elucidate the pharmacological profile and therapeutic potential of methyl 2-amino-3-(1-ethyl-1H-pyrazol-5-yl)-3-methylbutanoate. Future studies should focus on optimizing its synthetic route, evaluating its pharmacokinetics and toxicity, and exploring its efficacy in animal models of disease. Such efforts will be critical in determining whether this compound can advance to clinical development and ultimately contribute to the treatment of human diseases.

In conclusion, methyl 2-amino-3-(1-ethyl-1H-pyrazol-5-yl)-3-methylbutanoate (CAS: 2228117-41-5) represents an exciting area of research in chemical biology and drug discovery. Its unique structure and bioactivity profile offer numerous opportunities for further exploration, and ongoing studies are expected to shed light on its full potential. As the field continues to evolve, this compound may emerge as a key player in the development of next-generation therapeutics.